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Compound of Interest

Compound Name: Thalidomide-d4

Cat. No.: B562526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of Thalidomide-d4 stock

solutions for research purposes. It includes information on solubility, storage, and safety

precautions.

Introduction
Thalidomide-d4 is a deuterated form of Thalidomide, an immunomodulatory agent with anti-

inflammatory and anti-angiogenic properties.[1][2][3] Accurate preparation of stock solutions is

crucial for reliable and reproducible experimental results. This protocol outlines the necessary

steps for preparing Thalidomide-d4 stock solutions, emphasizing safety and proper handling.

Safety Precautions
Warning: Thalidomide and its analogs are potent human teratogens and can cause severe birth

defects or embryo-fetal death.[4][5][6] Strict adherence to safety protocols is mandatory.

Handling: Handle Thalidomide-d4 in a designated area, preferably within a chemical fume

hood, to avoid inhalation of the powder. Wear appropriate personal protective equipment

(PPE), including a lab coat, safety glasses, and disposable gloves.[7][8]

Reproductive Risks: Women who are pregnant or may become pregnant should not handle

this compound.[4][8] Men handling Thalidomide-d4 should be aware that it can be present
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in semen.[4][6]

Disposal: Dispose of all waste materials, including empty vials, contaminated gloves, and

unused solutions, in accordance with local, state, and federal regulations for hazardous

waste.[7] Do not dispose of Thalidomide-d4 down the drain.[7]

Physicochemical Data and Solubility
Thalidomide-d4 is a white to off-white solid powder.[3] The following table summarizes its key

physicochemical properties and solubility.

Property Data

Molecular Formula C₁₃H₆D₄N₂O₄

Molecular Weight 262.25 g/mol [3]

Solubility in DMSO Approximately 12 mg/mL[2]

Solubility in DMF Approximately 12 mg/mL[2]

Aqueous Solubility

Sparingly soluble.[2] For aqueous buffers, it is

recommended to first dissolve in DMSO and

then dilute.[2]

Storage (Powder)

Store at -20°C for up to 3 years or at 4°C for up

to 2 years.[3] Keep tightly closed and

desiccated.[1]

Storage (in Solvent)

Store at -80°C for up to 6 months or at -20°C for

up to 1 month.[3][9] Aliquot to avoid multiple

freeze-thaw cycles.[1]

Experimental Protocol: Preparation of a 10 mM
Thalidomide-d4 Stock Solution in DMSO
This protocol provides a method for preparing a 10 mM stock solution of Thalidomide-d4 in

DMSO. This can be adapted for other desired concentrations and solvents based on the

solubility data in Section 3.0.
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Materials:

Thalidomide-d4 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Preparation: Bring the Thalidomide-d4 powder and DMSO to room temperature before

opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of Thalidomide-
d4 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.62 mg of

Thalidomide-d4.

Dissolution: a. Add the appropriate volume of DMSO to the vial containing the weighed

Thalidomide-d4. For a 10 mM solution, if you weighed 2.62 mg, add 1 mL of DMSO. b. Cap

the vial tightly and vortex thoroughly until the powder is completely dissolved. c. If necessary,

sonicate the solution for a few minutes to aid dissolution.[10]

Storage: a. Aliquot the stock solution into smaller, single-use volumes in microcentrifuge

tubes or amber glass vials to avoid repeated freeze-thaw cycles.[1] b. Clearly label each

aliquot with the compound name, concentration, solvent, and date of preparation. c. Store

the aliquots at -20°C or -80°C as indicated in Section 3.0.[3][9]

Experimental Workflow
The following diagram illustrates the workflow for preparing a Thalidomide-d4 stock solution.
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Preparation

Weighing (in Fume Hood)

Dissolution

Storage

Equilibrate Thalidomide-d4
and DMSO to Room Temperature

Weigh Thalidomide-d4 Powder

Add DMSO to Powder

Vortex/Sonicate
until Dissolved

Aliquot into Single-Use Vials

Label Vials

Store at -20°C or -80°C
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Thalidomide Signaling Pathway
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Results in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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